Cas no 260-35-5 (Benzo[g]phthalazine)
Benzo[g]phthalazine structure
Product Name:Benzo[g]phthalazine
CAS No:260-35-5
MF:C12H8N2
MW:180.205322265625
CID:256772
PubChem ID:12867025
Update Time:2025-04-19
Benzo[g]phthalazine Chemical and Physical Properties
Names and Identifiers
-
- Benzo[g]phthalazine
- 2,3-Diazaanthracene
- 260-35-5
- DTXSID70511890
- SCHEMBL8606886
-
- Inchi: 1S/C12H8N2/c1-2-4-10-6-12-8-14-13-7-11(12)5-9(10)3-1/h1-8H
- InChI Key: YMRMWSXLJHDGQT-UHFFFAOYSA-N
- SMILES: N1C=C2C=C3C=CC=CC3=CC2=CN=1
Computed Properties
- Exact Mass: 180.06884
- Monoisotopic Mass: 180.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.250±0.06 g/cm3(Predicted)
- Melting Point: 203-204 °C(Solv: ethanol (64-17-5))
- Boiling Point: 436.2±14.0 °C(Predicted)
- PSA: 25.78
Benzo[g]phthalazine Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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